![molecular formula C7H15ClN2O3S B2700409 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride CAS No. 1955540-13-2](/img/structure/B2700409.png)
2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetic acid hydrochloride” is a bulk and research quantity manufacturer . It’s also known as "methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate hydrochloride" .
Molecular Structure Analysis
The InChI code for “2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetic acid hydrochloride” is1S/C6H11NO4S.ClH/c8-6(9)3-5-4-12(10,11)2-1-7-5;/h5,7H,1-4H2,(H,8,9);1H
. The InChI code for “methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate hydrochloride” is 1S/C7H13NO4S.ClH/c1-12-7(9)4-6-5-13(10,11)3-2-8-6;/h6,8H,2-5H2,1H3;1H
.
Scientific Research Applications
NMDA Receptor Antagonists in Neuropsychopharmacology
NMDA receptor antagonists like ketamine have been a focal point in neuropsychopharmacology research, exploring their potential in treating psychiatric disorders. For instance, a placebo-controlled, double-blinded trial assessed the treatment effects of a single dose of ketamine hydrochloride in patients with depression, evidencing significant improvement in depressive symptoms within 72 hours post-infusion (Berman et al., 2000). This highlights the therapeutic potential of NMDA receptor modulation in depression treatment.
NMDA Antagonists and Cognitive Effects
Research has also delved into the cognitive effects of NMDA antagonists. A study on the impact of subanesthetic doses of ketamine on healthy volunteers observed dose-dependent psychotic symptoms and cognitive impairments, mirroring core psychotic and cognitive symptoms in schizophrenia (Malhotra et al., 1997). This suggests a potential model for studying schizophrenia and related psychiatric disorders.
Neurotransmitter and Metabolite Changes
The acute effects of drugs like donepezil and memantine on brain extracellular levels of neurotransmitters have been studied to understand Alzheimer's disease treatment mechanisms. These investigations have shown that such drugs can significantly influence neurotransmitter levels in various brain regions, indicating their complex interactions beyond the primary target receptors (Shearman et al., 2006).
Ethanol-like Effects of NMDA Antagonists
Exploring the ethanol-like subjective effects of ketamine in recently detoxified alcoholics, research has found dose-related similarities to ethanol, providing insights into the neurobiological underpinnings of substance use disorders and their treatment (Krystal et al., 1998). This research avenue offers a framework for investigating the effects of similar compounds on addiction and withdrawal processes.
Safety and Hazards
properties
IUPAC Name |
2-(1,1-dioxo-1,4-thiazinan-3-yl)-N-methylacetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O3S.ClH/c1-8-7(10)4-6-5-13(11,12)3-2-9-6;/h6,9H,2-5H2,1H3,(H,8,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLLBBKYHSBJPPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1CS(=O)(=O)CCN1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.